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Compound of Interest

Compound Name:
5-Chloro-2-methylpyrimidine-4-

carboxylic acid

Cat. No.: B1361301 Get Quote

5-Chloro-2-methylpyrimidine-4-carboxylic Acid:
A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise yet comprehensive overview of 5-Chloro-2-
methylpyrimidine-4-carboxylic acid, a heterocyclic compound of interest in medicinal

chemistry and drug discovery. This document consolidates its fundamental chemical identifiers.

At the time of this report, detailed experimental protocols, specific biological activities, and

associated signaling pathways for this particular molecule are not extensively documented in

publicly accessible literature.

Chemical Identifiers and Properties
A clear identification of a chemical compound is critical for research and development. The

following table summarizes the key identifiers for 5-Chloro-2-methylpyrimidine-4-carboxylic
acid.
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Identifier Value Reference

CAS Number 74840-47-4 [1]

PubChem CID 676421 [1]

Molecular Formula C₆H₅ClN₂O₂ [1]

Molecular Weight 172.57 g/mol [1]

IUPAC Name
5-chloro-2-methylpyrimidine-4-

carboxylic acid
[1]

InChI

InChI=1S/C6H5ClN2O2/c1-3-

8-2-4(7)5(9-

3)6(10)11/h2H,1H3,(H,10,11)

[1]

InChIKey
WKVFRUIYIXKKFO-

UHFFFAOYSA-N
[1]

SMILES CC1=NC=C(C(=N1)C(=O)O)Cl [1]

EC Number 824-208-3 [1]

DSSTox Substance ID DTXSID10350285 [1]

Experimental Protocols
A thorough search of scientific literature and chemical databases did not yield specific, detailed

experimental protocols for the synthesis or biological evaluation of 5-Chloro-2-
methylpyrimidine-4-carboxylic acid.

However, a patent for the preparation of a structurally related compound, 2-(6-chloro-2-

methylpyrimidine-4-amino)thiazole-5-carboxylic acid, provides a potential starting point for

devising a synthetic route. The described method involves the hydrolysis of an ethyl ester

precursor using sodium hydroxide in methanol, followed by acidification to precipitate the

carboxylic acid.

General Synthetic Workflow (Hypothetical):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methylpyrimidine-4-carboxylic-acid
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material
(e.g., Ethyl 5-chloro-2-methylpyrimidine-4-carboxylate)

Hydrolysis
(e.g., NaOH, Methanol)

Step 1

Acidification
(e.g., HCl)

Step 2

Precipitation & Isolation

Step 3

Purification
(e.g., Recrystallization)

Step 4

Final Product
(5-Chloro-2-methylpyrimidine-4-carboxylic acid)

Step 5

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 5-Chloro-2-methylpyrimidine-4-carboxylic acid.

Biological Activity and Signaling Pathways
Currently, there is a lack of published data regarding the specific biological activities of 5-
Chloro-2-methylpyrimidine-4-carboxylic acid. Consequently, no signaling pathways directly

modulated by this compound have been identified or described in the available literature.
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The pyrimidine core is a common scaffold in many biologically active molecules, suggesting

that this compound could potentially interact with various biological targets. Further screening

and biological assays would be necessary to elucidate its pharmacological profile.

Logical Relationship for Investigating Biological Activity:

Discovery Process

5-Chloro-2-methylpyrimidine-
4-carboxylic acid

High-Throughput Screening

Initiation

Target Identification

Hit Identification

Mechanism of Action Studies

Lead Characterization

Signaling Pathway Elucidation

Further Investigation

Click to download full resolution via product page

Caption: A logical workflow for the discovery and characterization of biological activity.

Conclusion
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5-Chloro-2-methylpyrimidine-4-carboxylic acid is a well-characterized chemical entity with

established identifiers. However, a significant gap exists in the scientific literature concerning its

synthesis, specific biological functions, and mechanisms of action. This presents an opportunity

for researchers in the fields of medicinal chemistry and drug discovery to explore the potential

of this compound. Future investigations should focus on developing robust synthetic

methodologies and conducting comprehensive biological screenings to uncover its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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